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Compound of Interest

Compound Name: 5-Iodoisatin

Cat. No.: B1210601 Get Quote

Introduction
5-Iodoisatin, a halogenated derivative of isatin (1H-indole-2,3-dione), is a significant

heterocyclic compound in the fields of organic synthesis and medicinal chemistry.[1] Its unique

structure, featuring an indole nucleus with two carbonyl groups and an iodine atom at the 5-

position, imparts enhanced reactivity, making it a valuable precursor for synthesizing a diverse

array of complex molecules and potential therapeutic agents.[1] This technical guide provides

an in-depth overview of the physicochemical properties, spectral characteristics, experimental

protocols, and known biological activities of 5-Iodoisatin, tailored for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
5-Iodoisatin presents as an orange to dark red crystalline powder.[2][3] Its core

physicochemical characteristics are summarized in the table below, offering a quantitative look

at its properties.
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Property Value Source

IUPAC Name 5-iodo-1H-indole-2,3-dione [2][4]

CAS Number 20780-76-1 [2][5]

Molecular Formula C₈H₄INO₂ [2][4][6]

Molecular Weight 273.03 g/mol [4][5][6]

Melting Point 276-280 °C (lit.) [2][5][6]

Appearance
Orange to Brown to Dark red

powder/crystal
[2]

pKa (Predicted) 8.87 ± 0.20 [2]

Density (Predicted) 2.106 ± 0.06 g/cm³ [2]

Solubility

Soluble in acetone, acetic acid,

ethanol, and

dimethylformamide. Insoluble

in water.

[2]

Spectral Characterization
Spectroscopic analysis is crucial for the structural elucidation and purity confirmation of 5-
Iodoisatin. Key spectral data are detailed below.
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Spectral Data Details

¹H NMR

(200 MHz, DMSO-d₆) δ: 6.75 (d, 1H, J=8.2 Hz,

H-7), 7.76 (d, 1H, J=1.8Hz, H-4), 7.88 (dd, 1H,

J=1.8, 8.2Hz, H-6), 11.11 (s, 1H, NH).[2]

¹³C NMR

(50 MHz, DMSO-d₆) δ: 85.8 (C-5), 115.2 (C-7),

120.4 (C-3a), 132.9 (C-4), 142.0 (C-6), 150.7

(C-7a), 159.3 (C-2), 183.7 (C-3).[2]

Infrared (IR)

(KBr) ν: 3241 (N-H stretch), 1731-1751 (C=O

stretch), 1606 (C=C stretch), 1458, 1198 cm⁻¹.

[2]

Purity Assay ≥96.0% (HPLC).[3]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 5-Iodoisatin are essential for

reproducible research.

Synthesis of 5-Iodoisatin
A common and effective method for synthesizing 5-Iodoisatin is through the cyclization of p-

iodoacetoacetanilide using concentrated sulfuric acid.

Detailed Protocol:[2]

Preheat 275 mL of concentrated sulfuric acid to 60 °C in a suitable reaction vessel.

While stirring, slowly add 22.0 g (75.9 mmol) of p-iodoacetoacetanilide in portions, ensuring

the reaction temperature does not exceed 65 °C.

After the addition is complete, heat the reaction mixture to 80 °C and maintain this

temperature for 15 minutes.

Cool the mixture to room temperature, then further cool to 0 °C using an ice bath.
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Slowly pour the cooled reaction mixture onto 550 g of crushed ice with continuous stirring.

Maintain stirring at 0 °C for 1 hour to allow for complete precipitation.

Collect the resulting orange precipitate by filtration and wash it thoroughly with 110 mL of

water.

Dissolve the crude precipitate in 55 mL of a preheated (60 °C) 10% aqueous sodium

hydroxide solution.

To the dissolved solution, add 16.5 mL of acetic acid and heat the mixture at 60 °C for 30

minutes.

Cool the mixture first to room temperature and then to 0 °C.

Collect the purified 5-Iodoisatin precipitate by filtration, wash with 11 mL of water, and dry

under vacuum.
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Reactants

Reaction & Work-up

Product

p-Iodoacetoacetanilide

1. Add Reactant A to B (≤65°C)
2. Heat to 80°C for 15 min

Conc. H₂SO₄

Quench on Crushed Ice (0°C, 1 hr)

Filter & Wash with H₂O

Dissolve in 10% NaOH (60°C)

Acidify with Acetic Acid (60°C, 30 min)

Cool to 0°C & Filter

5-Iodoisatin

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Iodoisatin.
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Analytical Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy: Spectra are typically recorded on a 200

MHz or higher instrument using deuterated dimethyl sulfoxide (DMSO-d₆) as the solvent.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: The spectrum is commonly obtained using

the KBr wafer technique to identify key functional groups.[2][4]

High-Performance Liquid Chromatography (HPLC): Utilized for assessing the purity of the

final compound, with results often indicating a purity of ≥96.0%.[3]

Biological Activity and Signaling Pathways
Isatin and its derivatives are known to possess a wide range of biological activities, including

antiviral, antitumor, antibacterial, and anticonvulsant properties.[7][8][9] While research into the

specific mechanisms of 5-Iodoisatin is ongoing, several key activities have been identified.

5-Iodoisatin has been noted for its potential as an anticoronaviral agent.[4] Furthermore, in a

study involving lipopolysaccharide (LPS) and interferon-gamma (IFN-γ) activated RAW 264.7

macrophage cells, 5-Iodoisatin demonstrated a distinct immunomodulatory profile. Unlike

other isatin analogues such as 5-fluoro and 5-chloro-isatin, 5-Iodoisatin did not inhibit the

production of nitric oxide (NO) or prostaglandin E2 (PGE₂).[7]

However, 5-Iodoisatin was the most effective among the tested compounds at decreasing the

production of Tumor Necrosis Factor-alpha (TNF-α), a key pro-inflammatory cytokine.[7] This

suggests a potentially selective mechanism of action. The down-regulation of TNF-α could be

linked to the inhibition of critical signaling pathways such as the NF-κB pathway, which is a

primary regulator of inflammatory responses. This specific activity suggests that 5-Iodoisatin
may be a valuable lead compound for the development of novel anti-inflammatory agents.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0152710.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0152710.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodoisatin
https://www.thermofisher.com/order/catalog/product/A14988.06
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721300/
https://pubmed.ncbi.nlm.nih.gov/15907222/
https://www.researchgate.net/publication/7834817_Biological_activities_of_isatin_and_its_derivatives
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Iodoisatin
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721300/
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721300/
https://www.benchchem.com/product/b1210601?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2721300/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LPS & IFN-γ

Macrophage
(e.g., RAW 264.7)

 stimulate

Intracellular Signaling
(e.g., NF-κB Pathway)

 activate

TNF-α Production

 induce

Inflammatory Response

 mediate

5-Iodoisatin

 inhibit

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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